Cas no 1254223-51-2 (3,3-Difluoro-N-methoxy-N-methylcyclobutane-1-carboxamide)
3,3-Difluoro-N-methoxy-N-methylcyclobutane-1-carboxamide is a fluorinated cyclobutane derivative featuring a carboxamide functional group with methoxy and methyl substituents on the nitrogen. This compound is of interest in synthetic and medicinal chemistry due to its unique structural properties, including the electron-withdrawing effects of the difluoro moiety, which can influence reactivity and stability. The N-methoxy-N-methyl (Weinreb amide) group enhances its utility as a versatile intermediate for selective transformations, particularly in the synthesis of ketones or other carbonyl derivatives. Its rigid cyclobutane scaffold may also contribute to conformational constraints in target molecules, making it valuable for structure-activity studies.
1254223-51-2 structure
Product Name:3,3-Difluoro-N-methoxy-N-methylcyclobutane-1-carboxamide
CAS No:1254223-51-2
MF:C7H11F2NO2
MW:179.16454911232
CID:5167950
Update Time:2025-05-26
3,3-Difluoro-N-methoxy-N-methylcyclobutane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Difluoro-N-methoxy-N-methylcyclobutane-1-carboxamide
- 3,3-difluoro-n-methoxy-n-methylcyclobutanecarboxamide
- starbld0007239
- E72137
-
- Inchi： 1S/C7H11F2NO2/c1-10(12-2)6(11)5-3-7(8,9)4-5/h5H,3-4H2,1-2H3
- InChI Key： JHDHRDWYHMLHQS-UHFFFAOYSA-N
- SMILES： FC1(CC(C(N(C)OC)=O)C1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- XLogP3: 0.9
- Topological Polar Surface Area: 29.5
3,3-Difluoro-N-methoxy-N-methylcyclobutane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM419669-1g |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 95%+ | 1g |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | Y1244588-1g |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 95% | 1g |
$370 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1244588-5g |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 95% | 5g |
$355 | 2023-04-05 | |
| eNovation Chemicals LLC | Y1244588-10g |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 95% | 10g |
$575 | 2023-04-05 | |
| eNovation Chemicals LLC | Y1244588-1g |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 95% | 1g |
$160 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1244588-5g |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 95% | 5g |
$335 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1244588-10g |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 95% | 10g |
$590 | 2024-06-05 | |
| Aaron | AR01KZTO-100mg |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 97% | 100mg |
$36.00 | 2023-12-16 | |
| Aaron | AR01KZTO-250mg |
3,3-DIFLUORO-N-METHOXY-N-METHYLCYCLOBUTANECARBOXAMIDE |
1254223-51-2 | 95% | 250mg |
$500.00 | 2025-02-11 | |
| Aaron | AR01KZTO-500mg |
3,3-difluoro-N-methoxy-N-methylcyclobutanecarboxamide |
1254223-51-2 | 97% | 500mg |
$75.00 | 2023-12-16 |
3,3-Difluoro-N-methoxy-N-methylcyclobutane-1-carboxamide Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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